1-(2,6-difluorophenyl)-3-(2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl)urea

• IUPAC Name: 1-(2,6-difluorophenyl)-3-[2-(dimethylamino)-2-(1-methylindol-3-yl)ethyl]urea
• InChI: InChI=1S/C20H22F2N4O/c1-25(2)18(14-12-26(3)17-10-5-4-7-13(14)17)11-23-20(27)24-19-15(21)8-6-9-16(19)22/h4-10,12,18H,11H2,1-3H3,(H2,23,24,27)
• InChI Key: LJIGPZPDGSWNSV-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=CC=CC=C21)C(CNC(=O)NC3=C(C=CC=C3F)F)N(C)C
• Molecular Formula: C20H22F2N4O
• Molecular Weight: 372.4 g/mol

Description

1-(2,6-difluorophenyl)-3-(2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl)urea is a chemical compound that belongs to the class of urea derivatives. It has been extensively studied for its potential applications in the field of medicinal chemistry, particularly in the development of novel drugs for the treatment of various diseases.

Scientific Research Applications

Chemical Synthesis and Applications

Polycyclic Meridianin Analogues Production : The research by Časar et al. (2005) demonstrates a method for preparing meridianin analogues through the reaction of methyl (2E)-3-dimethylamino-2-(1H-indol-3-yl)-propenoate with various (thio)ureas. These compounds represent a new family of meridianins, which have implications for exploring biological activities and potential pharmaceutical applications Časar et al., 2005.

Synthesis of 3-Heteroarylindoles : Jakše et al. (2004) expanded on the utility of alkyl 3-dimethylamino-2-(indol-3-yl)propenoates for generating condensed indolylpyrimidones and other indole derivatives. These findings could be leveraged for creating diverse heterocyclic compounds with potential in drug discovery and material sciences Jakše et al., 2004.

Urease Mimicking Complexes : Amase et al. (2005) explored dinuclear nickel(II) complexes with relevance to the urease active site. The structural characterization of these complexes provides insights into enzyme mimicking and catalysis, suggesting potential applications in designing urease inhibitors or understanding metalloenzyme mechanisms Amase et al., 2005.

Biochemical and Pharmacological Research

Nonpeptide Agonist Discovery : Croston et al. (2002) identified a nonpeptidic agonist of the urotensin-II receptor, offering a new pharmacological research tool and potential drug lead. This compound demonstrates the importance of structural modifications for biological activity, which may inspire further research into receptor-specific drug development Croston et al., 2002.

Advanced Material Research

Corrosion Inhibition : Mistry et al. (2011) investigated the corrosion inhibition performance of 1,3,5-triazinyl urea derivatives for mild steel in acidic conditions. This research highlights the chemical's potential applications in protecting industrial materials, emphasizing the relevance of chemical compounds in corrosion science Mistry et al., 2011.